Cas no 22433-08-5 (Benzoic acid,4-[(cyanomethyl)amino]-, ethyl ester)

• Product name: Benzoic acid,4-[(cyanomethyl)amino]-, ethyl ester
• CAS No: 22433-08-5
• MF: C₁₁H₁₂N₂O₂
• MW: 204.22518
• CID: 282727
• PubChem ID: 290186

Benzoic acid,4-[(cyanomethyl)amino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[(cyanomethyl)amino]-, ethyl ester
• ethyl 4-(cyanomethylamino)benzoate
• p-Carbethoxyanilinoacetonitril
• p-Cyanomethylaminobenzoesaeureethylester
• DTXSID00302733
• Benzoic acid, 4-[(cyanomethyl)amino]-, ethyl ester (9CI)
• NSC153181
• 22433-08-5
• NSC-153181

• Inchi： InChI=1S/C11H12N2O2/c1-2-15-11(14)9-3-5-10(6-4-9)13-8-7-12/h3-6,13H,2,8H2,1H3
• InChI Key： MZLDXEMKLYQPIJ-UHFFFAOYSA-N
• SMILES： N#CCNC1C=CC(C(OCC)=O)=CC=1

Computed Properties

• Exact Mass: 204.09000
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.1Ų
• XLogP3: 2.6

Experimental Properties

• PSA: 62.12000
• LogP: 1.87178

Benzoic acid,4-[(cyanomethyl)amino]-, ethyl ester Security Information

Benzoic acid,4-[(cyanomethyl)amino]-, ethyl ester Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%